Cas no 1361533-78-9 (6'-Fluoro-2'-methyl-2,3,5-trichlorobiphenyl)

• Product Name: 6'-Fluoro-2'-methyl-2,3,5-trichlorobiphenyl
• CAS No: 1361533-78-9
• MF: C₁₃H₈Cl₃F
• MW: 289.560024261475
• CID: 4999488
• Update Time: 2025-08-05

6'-Fluoro-2'-methyl-2,3,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Fluoro-2'-methyl-2,3,5-trichlorobiphenyl

• Inchi： 1S/C13H8Cl3F/c1-7-3-2-4-11(17)12(7)9-5-8(14)6-10(15)13(9)16/h2-6H,1H3
• InChI Key： HEGJQLXOBDDWSF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC=CC=1C)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Additional information on 6'-Fluoro-2'-methyl-2,3,5-trichlorobiphenyl

Introduction to 6'-Fluoro-2'-methyl-2,3,5-trichlorobiphenyl (CAS No. 1361533-78-9)

6'-Fluoro-2'-methyl-2,3,5-trichlorobiphenyl (CAS No. 1361533-78-9) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of polychlorinated biphenyls (PCBs), which are widely studied for their diverse biological and chemical characteristics.

The molecular structure of 6'-Fluoro-2'-methyl-2,3,5-trichlorobiphenyl is characterized by a biphenyl core with specific substitutions. The presence of a fluoro group at the 6' position, a methyl group at the 2' position, and three chlorine atoms at the 2, 3, and 5 positions on the other ring contributes to its distinct chemical behavior. These substitutions not only influence the compound's stability and reactivity but also play a crucial role in its biological activity.

Recent research has focused on the potential applications of 6'-Fluoro-2'-methyl-2,3,5-trichlorobiphenyl in various fields. In medicinal chemistry, this compound has been explored for its potential as a lead molecule in drug discovery. Studies have shown that certain PCB derivatives exhibit promising pharmacological properties, including anti-inflammatory and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of fluorinated PCB derivatives demonstrated significant inhibitory effects on cancer cell proliferation.

In addition to its potential therapeutic applications, 6'-Fluoro-2'-methyl-2,3,5-trichlorobiphenyl has also been investigated for its environmental impact. PCBs are known to be persistent organic pollutants (POPs) that can accumulate in the environment and pose risks to ecosystems and human health. However, the specific environmental fate and behavior of this particular compound are still subjects of ongoing research. A recent study published in Environmental Science & Technology highlighted the importance of understanding the degradation pathways and toxicological profiles of novel PCB derivatives to better assess their environmental impact.

The synthesis of 6'-Fluoro-2'-methyl-2,3,5-trichlorobiphenyl involves several steps and requires precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include coupling reactions between appropriately substituted aryl halides and aryl boronic acids or aryl zinc reagents. The choice of catalysts and solvents is critical in optimizing the reaction efficiency and selectivity. Advanced techniques such as microwave-assisted synthesis have also been employed to enhance the yield and reduce reaction times.

In terms of analytical methods, high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is widely used for the identification and quantification of 6'-Fluoro-2'-methyl-2,3,5-trichlorobiphenyl. These techniques provide high sensitivity and specificity, making them essential tools for both research and quality control purposes. Additionally, nuclear magnetic resonance (NMR) spectroscopy is often employed to confirm the structure of the compound and analyze its conformational properties.

The safety profile of 6'-Fluoro-2'-methyl-2,3,5-trichlorobiphenyl is an important consideration in its development and application. While PCBs as a class are known for their potential toxicity, the specific toxicological properties of this compound are still under investigation. Preclinical studies have generally shown that it exhibits low acute toxicity but may have long-term effects that require further evaluation. Adherence to safety guidelines and regulatory standards is crucial in handling this compound to minimize potential risks.

In conclusion, 6'-Fluoro-2'-methyl-2,3,5-trichlorobiphenyl (CAS No. 1361533-78-9) is a promising compound with diverse applications in medicinal chemistry and environmental science. Its unique structural features make it an interesting subject for further research into its biological activities and environmental impact. As new findings continue to emerge, this compound holds significant potential for contributing to advancements in various scientific fields.